Cerium;lanthanum;neodymium;propane
Overview
Description
Misch metal, derived from the German word “Mischmetall” meaning “mixed metal,” is an alloy primarily composed of rare-earth elements. It typically contains approximately 55% cerium, 25% lanthanum, and 15-18% neodymium, with traces of other rare earth metals and about 5% iron . This alloy is widely used in various industrial applications, most notably in the pyrophoric ferrocerium “flint” ignition devices found in lighters and torches .
Preparation Methods
Synthetic Routes and Reaction Conditions
Historically, misch metal was prepared from monazite, an anhydrous phosphate of light lanthanides and thorium . The ore was cracked by reacting at high temperatures with either concentrated sulfuric acid or sodium hydroxide . Thorium was removed by taking advantage of its weaker basicity relative to the trivalent lanthanides, and the remaining lanthanides were converted to their chlorides . Electrolysis of the molten anhydrous chloride, often mixed with other anhydrous halides to improve melt behavior, led to the formation of molten misch metal .
Industrial Production Methods
In modern industrial settings, misch metal is generally produced by the electrolysis of mixed rare-earth chlorides . This process involves the reduction of rare-earth oxides to their metallic forms using electrolytic methods. The resulting molten misch metal is then cast into ingots for further use .
Chemical Reactions Analysis
Types of Reactions
Misch metal undergoes various chemical reactions, including oxidation, reduction, and substitution . For instance, it reacts readily with oxygen, hydrogen, nitrogen, sulfur, arsenic, bismuth, and antimony . These reactions are crucial in reducing the effects of these elements on the properties of metals.
Common Reagents and Conditions
Common reagents used in reactions with misch metal include oxygen, hydrogen, and various acids . The reactions typically occur under controlled conditions to ensure the desired outcomes. For example, misch metal burns above 150°C in pure oxygen, while chips, turnings, and powder burn at this temperature even in air .
Major Products Formed
The major products formed from these reactions include rare-earth hydroxide carbonates or oxide hydrates when misch metal oxidizes in air . Additionally, the alloy forms various intermetallic compounds when reacting with other metals, enhancing its properties for specific applications .
Scientific Research Applications
Misch metal has a wide range of scientific research applications across various fields:
Biology and Medicine: While direct applications in biology and medicine are limited, the alloy’s ability to react with various elements makes it useful in developing new materials for medical devices.
Industry: Misch metal is extensively used in the production of ferrocerium for ignition devices, as an oxygen getter in vacuum tubes, and as an alloying agent in magnesium to improve strength and creep resistance
Mechanism of Action
The mechanism by which misch metal exerts its effects is primarily through its ability to react with various elements, thereby modifying the properties of the materials it is alloyed with . For example, the addition of misch metal to cast iron improves ductility and toughness by allowing graphite to form nodules, which nucleate in spheroidal and vermicular cast iron . In magnesium alloys, misch metal refines the microstructure by breaking the α-Mg halos and lamellar eutectic phase .
Comparison with Similar Compounds
Misch metal is unique due to its composition of multiple rare-earth elements, which gives it distinct properties compared to other similar compounds. Some similar compounds include:
Neodymium: Known for its magnetic properties, neodymium is used in the production of powerful permanent magnets.
Misch metal’s unique combination of these elements allows it to be used in applications where individual rare-earth metals might not be as effective.
Biological Activity
The biological activity of the compound comprising cerium, lanthanum, neodymium, and propane is an area of growing interest due to the unique properties of rare earth elements (REEs) and their potential applications in medicine and biotechnology. This article reviews the current understanding of the biological activities associated with these elements, particularly focusing on cerium, lanthanum, and neodymium, as well as their interactions with biological systems.
Overview of Rare Earth Elements
Cerium (Ce), lanthanum (La), and neodymium (Nd) are part of the lanthanide series of rare earth elements. These metals are known for their unique electronic configurations and oxidation states, which contribute to their diverse biological activities. While they do not play essential roles in human physiology, they exhibit various effects on cellular processes.
Antineoplastic Activity
Recent studies have highlighted the antineoplastic properties of cerium, lanthanum, and neodymium complexes. A study demonstrated that cerium complexes with 3,3'-benzylidenebis[4-hydroxycoumarin] exhibited significant cytotoxicity against HL-60 myeloid cells. The cerium complex showed superior activity compared to lanthanum and neodymium complexes, suggesting potential applications in cancer therapy .
Antimicrobial Properties
Cerium oxide nanoparticles (nanoceria) have garnered attention for their antimicrobial properties. They act primarily through oxidative stress mechanisms. Research indicates that cerium can penetrate effete cells and exert antimicrobial effects against a variety of bacterial species. Cerium nitrate has been shown to be effective against both Gram-positive (Staphylococcus aureus) and Gram-negative (Pseudomonas aeruginosa) bacteria, with optimal activity at slightly acidic pH levels .
The mechanisms by which these REEs exert their biological effects can be summarized as follows:
- Oxidative Stress : Cerium oxide nanoparticles can scavenge free radicals due to their unique redox properties, which allows them to act as antioxidants in various medical conditions such as cardiac diseases and cancer .
- Calcium Displacement : REEs can displace calcium ions from binding sites in biological systems. This property can lead to enzyme inhibition or dysfunction in both plant and animal cells . For instance, cerium ions have been shown to interfere with calcium-dependent processes in blood coagulation.
- Cytotoxicity : Inhalation studies have revealed that exposure to cerium oxide nanoparticles can induce cytotoxic effects in lung tissue via oxidative stress mechanisms .
Toxicological Considerations
Despite their potential therapeutic benefits, the toxicity of these compounds must be carefully evaluated. Cerium chloride has been identified as highly toxic to pulmonary alveolar macrophages with a low LC50 value of 29 µM . Moreover, populations exposed to high levels of REEs have shown abnormal blood parameters, indicating potential health risks associated with chronic exposure.
Case Studies
Several case studies illustrate the biological activity of these compounds:
- Cytotoxicity in Cancer Cells : A study on novel lanthanide complexes revealed that cerium-based compounds significantly inhibited cancer cell proliferation compared to lanthanum and neodymium counterparts .
- Antimicrobial Efficacy : Research demonstrated that cerium nitrate effectively inhibited bacterial growth at concentrations as low as 0.001–0.004 M against Pseudomonas species .
- Toxicological Impact : A literature review indicated that exposure to cerium oxide nanoparticles resulted in significant inflammatory responses in animal models, emphasizing the need for further research on long-term exposure effects .
Summary Table of Biological Activities
| Compound | Biological Activity | Mechanism | Toxicity Level |
|---|---|---|---|
| Cerium Complexes | Antineoplastic | Cytotoxicity | Moderate |
| Cerium Nitrate | Antimicrobial | Oxidative stress | Low |
| Lanthanum | Enzyme inhibition | Calcium displacement | Moderate |
| Neodymium | Limited studies available | Unknown | Unknown |
Properties
Molecular Formula |
C3H8CeLaNd |
|---|---|
Molecular Weight |
467.36 g/mol |
IUPAC Name |
cerium;lanthanum;neodymium;propane |
InChI |
InChI=1S/C3H8.Ce.La.Nd/c1-3-2;;;/h3H2,1-2H3;;; |
InChI Key |
HOAYDNZUAUOLNJ-UHFFFAOYSA-N |
Canonical SMILES |
CCC.[La].[Ce].[Nd] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
